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molecular formula C9H11ClO2 B189422 2,5-Dimethoxybenzyl chloride CAS No. 3840-27-5

2,5-Dimethoxybenzyl chloride

Cat. No. B189422
CAS RN: 3840-27-5
M. Wt: 186.63 g/mol
InChI Key: NJBICLSFUUJIDH-UHFFFAOYSA-N
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Patent
US05070089

Procedure details

In a nitrogen atmosphere, 2.00 g (11.9 mmol.) of 2,5-dimethoxybenzyl alcohol was dissolved in 10 ml of dichloromethane. The obtained solution was placed in an ice-bath, and to this was dropwise added a solution of 0.87 ml (12.0 mmol.) of thionyl chloride in 2 ml of dichloromethane. The mixture was then stirred at room temperature for 1.5 hour. The mixture was placed under reduced pressure at room temperature to distill off the solvent to give 2.22 g of the desired compound as a pale yellow oil.
Name
2,5-dimethoxybenzyl alcohol
Quantity
2 g
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
10 mL
Type
solvent
Reaction Step One
Name
thionyl chloride
Quantity
0.87 mL
Type
reactant
Reaction Step Two
Name
dichloromethane
Quantity
2 mL
Type
solvent
Reaction Step Two
Name
desired compound

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:10]=[CH:9][C:8]([O:11][CH3:12])=[CH:7][C:4]=1[CH2:5]O.S(Cl)([Cl:15])=O>ClCCl>[CH3:1][O:2][C:3]1[CH:10]=[CH:9][C:8]([O:11][CH3:12])=[CH:7][C:4]=1[CH2:5][Cl:15]

Inputs

Step One
Name
2,5-dimethoxybenzyl alcohol
Quantity
2 g
Type
reactant
Smiles
COC1=C(CO)C=C(C=C1)OC
Name
dichloromethane
Quantity
10 mL
Type
solvent
Smiles
ClCCl
Step Two
Name
thionyl chloride
Quantity
0.87 mL
Type
reactant
Smiles
S(=O)(Cl)Cl
Name
dichloromethane
Quantity
2 mL
Type
solvent
Smiles
ClCCl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was then stirred at room temperature for 1.5 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The obtained solution was placed in an ice-bath
CUSTOM
Type
CUSTOM
Details
was placed under reduced pressure at room temperature
DISTILLATION
Type
DISTILLATION
Details
to distill off the solvent

Outcomes

Product
Details
Reaction Time
 1.5 h
Name
desired compound
Type
product
Smiles
COC1=C(CCl)C=C(C=C1)OC
Measurements
Type Value Analysis
AMOUNT: MASS 2.22 g
YIELD: CALCULATEDPERCENTYIELD 100%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.